Cas no 1261931-02-5 (2-(4-ethoxycarbonylphenyl)-6-fluorobenzoic Acid)

2-(4-Ethoxycarbonylphenyl)-6-fluorobenzoic acid is a fluorinated aromatic carboxylic acid derivative with a molecular structure incorporating both ester and carboxylic acid functional groups. This compound is of interest in synthetic organic chemistry, particularly as an intermediate in the preparation of pharmaceuticals and advanced materials. The presence of the fluorine atom enhances its reactivity and potential for selective transformations, while the ethoxycarbonyl group offers versatility for further derivatization. Its well-defined structure and stability under controlled conditions make it a reliable building block for complex molecular architectures. The compound is typically handled under standard laboratory conditions, with purity and consistency being key attributes for research applications.

2-(4-ethoxycarbonylphenyl)-6-fluorobenzoic Acid structure

1261931-02-5 structure

Product Name:2-(4-ethoxycarbonylphenyl)-6-fluorobenzoic Acid

CAS No:1261931-02-5

MF:C₁₆H₁₃FO₄

MW:288.270428419113

MDL:MFCD18322043

CID:1219336

PubChem ID:53227873

Update Time:2025-05-27

2-(4-ethoxycarbonylphenyl)-6-fluorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

- 2-(4-ethoxycarbonylphenyl)-6-fluorobenzoic Acid
- MFCD18322043
- 1261931-02-5
- DTXSID90691406
- 4'-(Ethoxycarbonyl)-3-fluoro[1,1'-biphenyl]-2-carboxylic acid
- 2-(4-Ethoxycarbonylphenyl)-6-fluorobenzoic acid, 95%
- MDL： MFCD18322043
- Inchi： 1S/C16H13FO4/c1-2-21-16(20)11-8-6-10(7-9-11)12-4-3-5-13(17)14(12)15(18)19/h3-9H,2H2,1H3,(H,18,19)
- InChI Key： DLLQNJZJCVQPPH-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1C(=O)O)C1C=CC(C(=O)OCC)=CC=1

Computed Properties

Exact Mass: 288.07978705g/mol
Monoisotopic Mass: 288.07978705g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 5
Complexity: 377
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 63.6Å²

2-(4-ethoxycarbonylphenyl)-6-fluorobenzoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB329318-5 g	2-(4-Ethoxycarbonylphenyl)-6-fluorobenzoic acid, 95%; .	1261931-02-5	95%	5g	€1159.00	2023-04-26
abcr	AB329318-5g	2-(4-Ethoxycarbonylphenyl)-6-fluorobenzoic acid, 95%; .	1261931-02-5	95%	5g	€1159.00	2025-04-21